![molecular formula C18H23NO6 B1251788 methyl (2E,4E)-7-(3-acetamido-2,5-dihydroxyphenyl)-7-hydroxy-4,6-dimethylhepta-2,4-dienoate](/img/structure/B1251788.png)
methyl (2E,4E)-7-(3-acetamido-2,5-dihydroxyphenyl)-7-hydroxy-4,6-dimethylhepta-2,4-dienoate
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Overview
Description
methyl (2E,4E)-7-(3-acetamido-2,5-dihydroxyphenyl)-7-hydroxy-4,6-dimethylhepta-2,4-dienoate is a natural product found in Streptomyces with data available.
Scientific Research Applications
1. Application in Stereochemistry and Molecular Structure Analysis
The compound's specific geometry, notably the (2E,4E)-geometry, has been crucial in the study of molecular structures and stereochemical properties. For instance, research by Koseki et al. (1992) on antibiotic 1233A emphasized the importance of this compound in confirming molecular conformations through NMR spectroscopy and NOE experiments (Koseki et al., 1992).
2. Synthesis of Biologically Active Compounds
It has been used in the synthesis of compounds with significant biological activity. For example, Cardillo et al. (1979) demonstrated its use in synthesizing compounds like insect growth regulators, highlighting its potential in agricultural and pest control applications (Cardillo et al., 1979).
3. Role in Catalytic and Chemical Reactions
The compound has been instrumental in catalytic and chemical reactions. Hirano et al. (2012) studied stoichiometric and catalytic cross dimerizations involving conjugated dienes and carbonyls, where this compound played a key role in forming complex organic structures (Hirano et al., 2012).
4. Utilization in Organic Synthesis Techniques
Its versatility is evident in various organic synthesis techniques. Morita and Kuwahara (2007) used it in a cross-metathesis approach for synthesizing elaiolide, an antibiotic, indicating its importance in pharmaceutical synthesis (Morita & Kuwahara, 2007).
5. Exploration in Metabolism and Biochemical Pathways
The compound's role in understanding biochemical pathways and metabolism has been explored. Catelani et al. (1973) identified its derivatives in bacterial metabolism, providing insights into microbial degradation pathways (Catelani et al., 1973).
properties
Molecular Formula |
C18H23NO6 |
---|---|
Molecular Weight |
349.4 g/mol |
IUPAC Name |
methyl (2E,4E)-7-(3-acetamido-2,5-dihydroxyphenyl)-7-hydroxy-4,6-dimethylhepta-2,4-dienoate |
InChI |
InChI=1S/C18H23NO6/c1-10(5-6-16(22)25-4)7-11(2)17(23)14-8-13(21)9-15(18(14)24)19-12(3)20/h5-9,11,17,21,23-24H,1-4H3,(H,19,20)/b6-5+,10-7+ |
InChI Key |
CEGIRERGELADRL-WEYXYWBQSA-N |
Isomeric SMILES |
CC(/C=C(\C)/C=C/C(=O)OC)C(C1=C(C(=CC(=C1)O)NC(=O)C)O)O |
Canonical SMILES |
CC(C=C(C)C=CC(=O)OC)C(C1=C(C(=CC(=C1)O)NC(=O)C)O)O |
synonyms |
NFAT 68 NFAT-68 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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